Cas no 142886-74-6 (2,4-Pyrimidinediamine, 5-fluoro-6-(1-piperidinyl)-, 3-oxide)

• Product Name: 2,4-Pyrimidinediamine, 5-fluoro-6-(1-piperidinyl)-, 3-oxide
• CAS No: 142886-74-6
• MF: C₉H₁₄FN₅O
• MW: 227.238764286041
• CID: 1312426
• PubChem ID: 11564847
• Update Time: 2025-04-20

2,4-Pyrimidinediamine, 5-fluoro-6-(1-piperidinyl)-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine, 5-fluoro-6-(1-piperidinyl)-, 3-oxide
• 5-fluoro-3-hydroxy-2-imino-6-piperidin-1-ylpyrimidin-4-amine
• 5fluoro-6-piperidinyl-2,4-pyrimidinediamine 3-oxide
• SCHEMBL9402027
• DTXSID90468675
• 142886-74-6
• YOYCDMAKXSAFOU-UHFFFAOYSA-N

• Inchi： 1S/C9H14FN5O/c10-6-7(11)15(16)9(12)13-8(6)14-4-2-1-3-5-14/h12,16H,1-5,11H2
• InChI Key： LZSSWAQLUHBGPN-UHFFFAOYSA-N
• SMILES： FC1=C(N)N(C(=N)N=C1N1CCCCC1)O

Computed Properties

• Exact Mass: 227.11842
• Monoisotopic Mass: 227.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 95.11